Cas no 1286722-12-0 (N-(3-acetylphenyl)-2-4-(4-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide)

• Product name: N-(3-acetylphenyl)-2-4-(4-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide
• CAS No: 1286722-12-0
• MF: C₂₄H₂₆N₄O₃
• MW: 418.488245487213
• CID: 6505956

N-(3-acetylphenyl)-2-4-(4-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-2-4-(4-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide
• N-(3-acetylphenyl)-2-[4-(4-methylphenyl)-3-morpholin-4-ylpyrazol-1-yl]acetamide

• Inchi： 1S/C24H26N4O3/c1-17-6-8-19(9-7-17)22-15-28(26-24(22)27-10-12-31-13-11-27)16-23(30)25-21-5-3-4-20(14-21)18(2)29/h3-9,14-15H,10-13,16H2,1-2H3,(H,25,30)
• InChI Key： KKFMLGOTFRRESU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(C)=O)=C1)(=O)CN1C=C(C2=CC=C(C)C=C2)C(N2CCOCC2)=N1

Additional information on N-(3-acetylphenyl)-2-4-(4-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide

N-(3-acetylphenyl)-2-4-(4-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide: A Comprehensive Overview

The compound N-(3-acetylphenyl)-2-4-(4-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide (CAS No: 1286722-12-0) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of pyrazole derivatives, which have gained considerable attention due to their diverse biological activities and structural versatility. The molecule incorporates several functional groups, including an acetyl group, a morpholine ring, and a substituted phenyl group, making it a complex yet intriguing structure for further exploration.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The pyrazole core in this compound serves as a scaffold for various substituents, which can significantly influence its pharmacological properties. The presence of the morpholine ring adds to the molecule's stability and bioavailability, making it a promising candidate for therapeutic applications.

One of the key features of this compound is its ability to modulate enzyme activity through its unique structural configuration. For instance, the acetyl group attached to the phenyl ring may play a role in enhancing the molecule's lipophilicity, thereby improving its ability to cross cellular membranes. Additionally, the 4-methylphenyl group contributes to the overall hydrophobicity of the molecule, which is crucial for its interaction with target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets. Molecular docking studies have revealed that the morpholin-4-yl group may interact with specific residues in protein active sites, suggesting potential applications in enzyme inhibition or receptor modulation.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the final product. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

The pharmacokinetic properties of this compound have been evaluated in preclinical models, demonstrating favorable absorption and distribution profiles. Its half-life and clearance rate suggest that it could be suitable for oral administration or other routes depending on the desired therapeutic outcome.

Despite its promising attributes, further research is required to fully elucidate its mechanism of action and safety profile. Ongoing studies are focusing on its potential as an anticancer agent by investigating its effects on cell proliferation and apoptosis pathways.

In conclusion, N-(3-acetylphenyl)-2-4-(4-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide represents a cutting-edge example of how structural diversity can be harnessed to develop novel therapeutic agents. With continued research and development efforts, this compound has the potential to make significant contributions to the field of medicinal chemistry.